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Compound of Interest

Compound Name: Yttrium chloride

Cat. No.: B085317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of Yttrium Chloride (YCl₃). The information presented herein is intended to serve as a critical

resource for researchers, scientists, and professionals in drug development and related fields

who require a thorough understanding of the physicochemical behavior of this compound. This

document details key thermodynamic parameters, outlines the experimental methodologies for

their determination, and presents logical workflows for its synthesis and characterization.

Core Thermodynamic Properties of Yttrium Chloride
The thermodynamic stability and reactivity of Yttrium Chloride are dictated by fundamental

properties such as its enthalpy of formation, entropy, and heat capacity. These parameters are

crucial for predicting the behavior of YCl₃ in various chemical processes, including synthesis,

purification, and its application in materials science and catalysis.

Enthalpy, Entropy, and Heat Capacity
The following tables summarize the key thermodynamic data for solid Yttrium Chloride at

standard conditions (298.15 K and 1 bar).

Table 1: Standard Molar Thermodynamic Properties of Yttrium Chloride (YCl₃) at 298.15 K
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Thermodynamic
Property

Symbol Value Units

Standard Molar

Enthalpy of Formation
ΔfH° -1018.4 ± 2.6[1] kJ/mol

Standard Molar

Entropy
S° 151.4[2] J/(mol·K)

Molar Heat Capacity

(constant pressure)
C_p 98.40[2] J/(mol·K)

Table 2: Temperature-Dependent Molar Heat Capacity of Yttrium Chloride (YCl₃)

The heat capacity of Yttrium Chloride has been investigated over a range of temperatures.

The values below are derived from adiabatic calorimetry measurements.[2]

Temperature (K) Molar Heat Capacity (C_p) (J/mol·K)

11 (Value not explicitly stated in snippets)

... ...

298.15 98.40[2]

310 (Value not explicitly stated in snippets)

Note: The search results indicate that the specific heat was investigated in the 11-310 K

interval, but a full data table was not available in the provided snippets. The value at 298.15 K

is explicitly mentioned.

Experimental Protocols for Thermodynamic
Characterization
Accurate determination of the thermodynamic properties of Yttrium Chloride relies on precise

and well-established experimental techniques. The following sections provide detailed

methodologies for key experiments.
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Adiabatic Calorimetry for Heat Capacity and Entropy
Measurement
Objective: To determine the heat capacity (C_p) of solid Yttrium Chloride as a function of

temperature and to calculate its standard molar entropy (S°).

Methodology:

Sample Preparation: A high-purity, anhydrous sample of Yttrium Chloride is required. The

sample should be finely powdered to ensure good thermal contact within the calorimeter. The

mass of the sample is precisely determined.

Calorimeter Setup: An adiabatic calorimeter is used, which is designed to minimize heat

exchange with the surroundings. The calorimeter vessel containing the sample is placed

within a series of concentric adiabatic shields. The temperatures of the vessel and the

shields are precisely controlled and monitored.

Measurement Procedure:

The sample is cooled to the lowest desired temperature (e.g., near absolute zero).

A known amount of electrical energy (Q) is supplied to the heater of the calorimeter

vessel, causing a small, incremental increase in temperature (ΔT).

The temperature of the sample is carefully monitored until thermal equilibrium is reached.

The heat capacity at the average temperature of the interval is calculated using the

formula: C_p = Q / ΔT.

This process is repeated in small temperature increments over the entire desired

temperature range (e.g., from 11 K to 310 K).

Data Analysis and Entropy Calculation:

The measured heat capacity values are plotted as a function of temperature.
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The standard molar entropy at a given temperature T (e.g., 298.15 K) is determined by

integrating the C_p/T versus T curve from 0 K to T, in accordance with the third law of

thermodynamics.

Solution Calorimetry for Enthalpy of Formation
Objective: To determine the standard molar enthalpy of formation (ΔfH°) of Yttrium Chloride.

Methodology:

Reactant Preparation:

High-purity Yttrium metal and anhydrous Yttrium Chloride are used.

A standardized solution of hydrochloric acid (e.g., 1.0 M HCl) is prepared.

Calorimeter Setup: A constant-pressure solution calorimeter, such as a coffee-cup

calorimeter or a more sophisticated isothermal-jacket calorimeter, is employed. The

calorimeter is equipped with a sensitive thermometer and a stirrer.

Experimental Runs:

Run 1: Enthalpy of Solution of Yttrium Metal:

A known volume of the HCl solution is placed in the calorimeter, and its initial

temperature is recorded.

A precisely weighed sample of Yttrium metal is added to the acid, and the reaction is

allowed to proceed to completion with constant stirring.

The final temperature of the solution is recorded. The enthalpy change for the reaction

of Yttrium metal with HCl is calculated.

Run 2: Enthalpy of Solution of Yttrium Chloride:

The same procedure is followed as in Run 1, but with a precisely weighed sample of

anhydrous Yttrium Chloride instead of Yttrium metal. The enthalpy of solution for YCl₃

in HCl is determined.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b085317?utm_src=pdf-body
https://www.benchchem.com/product/b085317?utm_src=pdf-body
https://www.benchchem.com/product/b085317?utm_src=pdf-body
https://www.benchchem.com/product/b085317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hess's Law Calculation: The standard enthalpy of formation of Yttrium Chloride is

calculated using Hess's Law, combining the experimentally determined enthalpy changes

with the known standard enthalpy of formation of the Y³⁺(aq) ion and Cl⁻(aq) ions.

Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Sublimation Enthalpy
Objective: To measure the vapor pressure of Yttrium Chloride at high temperatures and to

determine its enthalpy of sublimation.

Methodology:

Sample Preparation: A sample of anhydrous Yttrium Chloride is placed in a Knudsen cell,

which is a small, thermally stable container with a small orifice.

Apparatus Setup: The Knudsen cell is placed within a high-vacuum chamber and is heated

to a precise, controlled temperature. The effusion cell is positioned such that the effusing

vapor forms a molecular beam that enters the ion source of a mass spectrometer.

Measurement Procedure:

The temperature of the Knudsen cell is gradually increased, and the mass spectrum of the

effusing vapor is recorded at different temperatures.

The intensities of the ion currents corresponding to the vapor species (e.g., YCl₃⁺ and

potentially dimer ions like Y₂Cl₅⁺) are measured as a function of temperature.

Data Analysis:

The partial pressures of the vapor species are calculated from the ion intensities using the

instrument's sensitivity constant, which is determined by a calibration standard.

The enthalpy of sublimation (ΔH_sub) is determined from the slope of a plot of the natural

logarithm of the partial pressure versus the inverse of the absolute temperature (the

Clausius-Clapeyron equation).

Synthesis and Characterization Workflow
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Synthesis of Anhydrous Yttrium Chloride via the
Ammonium Chloride Route
Anhydrous Yttrium Chloride is commonly prepared from Yttrium Oxide (Y₂O₃) via the

ammonium chloride route. This method is effective in avoiding the formation of stable

oxychlorides that can occur with direct dehydration of hydrated Yttrium Chloride.

Y₂O₃

(Yttrium Oxide)

Mixing and Grinding

NH₄Cl
(Ammonium Chloride)

Heating
(300-400°C)

Formation of
(NH₄)₂[YCl₅]

Thermal Decomposition
(>400°C)

Anhydrous YCl₃

Gaseous Byproducts
(NH₃, H₂O, NH₄Cl)

Click to download full resolution via product page

Synthesis of Anhydrous YCl₃ via the Ammonium Chloride Route.

Experimental Workflow for Thermodynamic Property
Determination
The determination of the thermodynamic properties of Yttrium Chloride involves a series of

interconnected experimental and analytical steps.
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Workflow for Determining Thermodynamic Properties of YCl₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. laguardia.edu [laguardia.edu]

2. Search results [inis.iaea.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b085317?utm_src=pdf-body-img
https://www.benchchem.com/product/b085317?utm_src=pdf-custom-synthesis
https://www.laguardia.edu/uploadedfiles/main_site/content/academics/departments/natural_sciences/docs/scc205-heat-of-solution-of-a-salt.pdf
https://inis.iaea.org/search?q=custom_fields.iaea%5C%3Arn%3Asearch.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of Yttrium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085317#thermodynamic-properties-of-yttrium-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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